2-methyl-1-{2-[5-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-c]quinazolin-2-yl]ethyl}-1H-1,3-benzodiazole
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Overview
Description
2-methyl-1-{2-[5-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-c]quinazolin-2-yl]ethyl}-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C29H28N8 and its molecular weight is 488.599. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Binding Activity
One study explored the synthesis and benzodiazepine binding activity of a series of novel [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones, revealing compounds with high affinity for the benzodiazepine (BZ) receptor. This research highlighted the structural significance of the 2-substituent and ring substitution in enhancing activity, with some compounds exhibiting potent BZ antagonist properties in rat models (J. Francis et al., 1991).
Antibacterial and Antifungal Applications
Another study focused on the synthesis, antibacterial, and antifungal activity of new pyrazoline and pyrazole derivatives, including compounds with [1,2,4] triazoloquinazoline structures. These compounds showed significant antimicrobial activity against various bacterial and fungal strains, suggesting their potential use as antimicrobial agents (S. Y. Hassan, 2013).
Antihypertensive Activity
Further research into 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones demonstrated significant in vivo antihypertensive activity in spontaneously hypertensive rats. Among these compounds, one in particular exhibited activity surpassing the reference standard prazocin, indicating their potential as antihypertensive agents (V. Alagarsamy & U. S. Pathak, 2007).
Mechanism of Action
Target of action
Compounds containing a phenylpiperazine moiety are known to interact with various receptors such as serotonin and dopamine receptors . Triazoloquinazoline derivatives have been reported to have various biological activities, including enzyme inhibition . Benzodiazole derivatives also exhibit a wide range of biological activities .
Mode of action
The interaction of these compounds with their targets often involves the formation of hydrogen bonds and hydrophobic interactions . The specific mode of action would depend on the exact nature of the target.
Biochemical pathways
The affected pathways would depend on the specific targets of the compound. For example, if the compound targets serotonin receptors, it could affect the serotonin signaling pathway .
Pharmacokinetics
The ADME properties of a compound depend on its chemical structure. Compounds containing a phenylpiperazine moiety are generally well absorbed and can cross the blood-brain barrier . .
Result of action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound inhibits an enzyme, it could lead to a decrease in the production of a specific metabolite .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound .
Properties
IUPAC Name |
2-[2-(2-methylbenzimidazol-1-yl)ethyl]-5-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-c]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N8/c1-21-30-25-13-7-8-14-26(25)36(21)16-15-27-32-28-23-11-5-6-12-24(23)31-29(37(28)33-27)35-19-17-34(18-20-35)22-9-3-2-4-10-22/h2-14H,15-20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMUHTUMHTWYNQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CCC3=NN4C(=N3)C5=CC=CC=C5N=C4N6CCN(CC6)C7=CC=CC=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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